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Chemical Profiles of Selected Oxo Fatty Acids

The table below summarizes key information for several oxo fatty acids based on the search results.

Fatty Acid Name
Carbon
Chain

Oxo Group
Position

Key Characteristics / Context

4-Oxononanoic Acid
[1] [2]

C9 4 A terminal product from lipid peroxidation; an

endogenous ligand for the LOX-1 receptor [1].

3-Oxo-pentadecanoic
Acid [3]

C15 3 Classified as a long-chain, beta-keto acid;

interactions with E. coli proteins noted [3].

10-Oxostearic Acid [4] C18 10 A saturated oxo fatty acid; protons α to the oxo

group resonate at 2.27-2.38 and 1.54-1.58 ppm
(¹H NMR) [4].

9-Oxo-(10E,12Z)-
octadecadienoic Acid
[4]

C18 9 An unsaturated compound with conjugated
double bonds; double bond signals observed

between 5.9 and 7.43 ppm (¹H NMR) [4].

12-Oxo-10(E)-
octadecenoate [4]

C18 12 A monounsaturated oxo fatty ester; olefinic

protons at 6.04 and 6.8 ppm (¹H NMR) [4].
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Experimental Context for 4-Oxononanoic Acid

The most detailed experimental data from your search pertains to the biological role and detection of 4-

oxononanoic acid, specifically as part of the lysine adduct Nϵ-(4-oxononanoyl)lysine (ONL) [1].

Experimental Workflow: The research involved generating ONL in vitro through the oxidative

modification of Low-Density Lipoprotein (LDL), raising a monoclonal antibody (mAb 9K3) against it,
and then using this antibody to detect its presence in vivo in mouse atherosclerotic lesions [1].

Detection and Quantification: A highly sensitive method using liquid chromatography with on-
line electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) was established to

confirm the formation of ONL during lipid peroxidation in both lab and living systems [1].
Key Biological Findings: The study demonstrated that the ONL-coupled protein is recognized and

taken up by cells via the scavenger receptor LOX-1. This uptake significantly induced the
expression of atherogenesis-related genes like monocyte chemoattractant protein-1 and tumor

necrosis factor-α in a LOX-1-dependent manner [1].

The diagram below illustrates this experimental workflow and key findings.
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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